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Compound of Interest

Compound Name:
4-Fluoro-3-(trifluoromethyl)benzyl

bromide

Cat. No.: B061618 Get Quote

An In-Depth Technical Guide to 4-Fluoro-3-(trifluoromethyl)benzyl bromide (CAS No.

184970-26-1)

Introduction: A Key Fluorinated Building Block
4-Fluoro-3-(trifluoromethyl)benzyl bromide is a specialized halogenated aromatic compound

that serves as a critical building block in modern synthetic chemistry. Its structure, featuring

both a fluorine atom and a trifluoromethyl (CF3) group on the benzene ring, makes it a highly

valuable reagent, particularly in the fields of medicinal chemistry and materials science. The

strategic placement of these electron-withdrawing groups profoundly influences the molecule's

reactivity and imparts unique properties to the final products synthesized from it.

The trifluoromethyl group is a cornerstone in drug design, known to enhance key

pharmacokinetic properties such as metabolic stability, lipophilicity, and receptor binding affinity.

[1][2][3] The additional fluorine atom further modulates the electronic environment and can

improve properties like pKa and membrane permeability. This guide offers a comprehensive

overview for researchers and drug development professionals, detailing the compound's

properties, synthesis, reactivity, applications, and essential handling protocols.

Part 1: Physicochemical and Structural Properties
The fundamental characteristics of 4-Fluoro-3-(trifluoromethyl)benzyl bromide are

summarized below. These properties are essential for its use in designing synthetic routes and
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ensuring safe laboratory handling.

Chemical Structure
Caption: Structure of 4-Fluoro-3-(trifluoromethyl)benzyl bromide.

Key Properties
Property Value Source(s)

CAS Number 184970-26-1 [4][5][6][7]

Molecular Formula C₈H₅BrF₄ [4][5][8]

Molecular Weight 257.02 g/mol [4][6]

Appearance Clear, colorless liquid [6]

Boiling Point 203.7 °C [5]

Purity Typically ≥97% [4][7]

Synonyms

4-(Bromomethyl)-1-fluoro-2-

(trifluoromethyl)benzene, 5-

(Bromomethyl)-2-

fluorobenzotrifluoride

[6][7]

MDL Number MFCD00061177 [5][7]

Hazard Corrosive [5][9]

Part 2: Synthesis and Chemical Reactivity
Synthetic Approach
While specific, proprietary industrial syntheses may vary, 4-Fluoro-3-(trifluoromethyl)benzyl
bromide can be reliably prepared from its corresponding toluene derivative, 4-fluoro-3-

(trifluoromethyl)toluene, via a free-radical bromination reaction. This standard method typically

employs N-Bromosuccinimide (NBS) as the bromine source and a radical initiator like

Azobisisobutyronitrile (AIBN) or benzoyl peroxide under thermal or photochemical conditions.
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4-Fluoro-3-(trifluoromethyl)toluene

4-Fluoro-3-(trifluoromethyl)benzyl bromide

Free-Radical Bromination

NBS, AIBN
CCl₄, Δ
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R-CH₂-Br
(Benzylic Bromide)

[Nu---CH₂(R)---Br]⁻
(Sₙ2 Transition State)

Nu⁻
(Nucleophile)

Attack

R-CH₂-Nu Br⁻

Leaving Group Departure

 

Reaction Setup

Reaction & Monitoring

Work-up & Purification

1. Add Amine & Solvent
to dry flask under N₂

2. Add Base (K₂CO₃)
Stir 15 min

3. Add Benzyl Bromide
Dropwise

4. Stir at RT or Heat

5. Monitor by TLC

6. Filter & Concentrate

7. Aqueous Work-up
(Wash, Dry, Concentrate)

8. Column Chromatography

Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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